2-(3-Cyano-6-(3-pyridyl)-2-pyridylthio)acetic acid
2-(3-Cyano-6-(3-pyridyl)-2-pyridylthio)acetic acid
Brand Name:
Vulcanchem
CAS No.:
118947-63-0
VCID:
VC0460496
InChI:
InChI=1S/C13H9N3O2S/c14-6-9-3-4-11(10-2-1-5-15-7-10)16-13(9)19-8-12(17)18/h1-5,7H,8H2,(H,17,18)
SMILES:
C1=CC(=CN=C1)C2=NC(=C(C=C2)C#N)SCC(=O)O
Molecular Formula:
C13H9N3O2S
Molecular Weight:
271.3g/mol
2-(3-Cyano-6-(3-pyridyl)-2-pyridylthio)acetic acid
CAS No.: 118947-63-0
Main Products
VCID: VC0460496
Molecular Formula: C13H9N3O2S
Molecular Weight: 271.3g/mol
| CAS No. | 118947-63-0 |
|---|---|
| Product Name | 2-(3-Cyano-6-(3-pyridyl)-2-pyridylthio)acetic acid |
| Molecular Formula | C13H9N3O2S |
| Molecular Weight | 271.3g/mol |
| IUPAC Name | 2-(3-cyano-6-pyridin-3-ylpyridin-2-yl)sulfanylacetic acid |
| Standard InChI | InChI=1S/C13H9N3O2S/c14-6-9-3-4-11(10-2-1-5-15-7-10)16-13(9)19-8-12(17)18/h1-5,7H,8H2,(H,17,18) |
| Standard InChIKey | JUNQVDMVIPCWQV-UHFFFAOYSA-N |
| SMILES | C1=CC(=CN=C1)C2=NC(=C(C=C2)C#N)SCC(=O)O |
| Canonical SMILES | C1=CC(=CN=C1)C2=NC(=C(C=C2)C#N)SCC(=O)O |
| PubChem Compound | 845584 |
| Last Modified | Nov 17 2021 |
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